4-(3,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-[(3,4-dichlorophenyl)methyl]-N-(3-fluoro-4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H20Cl2FN3O/c1-13-2-4-15(11-18(13)22)23-19(26)25-8-6-24(7-9-25)12-14-3-5-16(20)17(21)10-14/h2-5,10-11H,6-9,12H2,1H3,(H,23,26)
• InChI Key: TXMRHZBELYIQCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)CC3=CC(=C(C=C3)Cl)Cl)F
• Molecular Formula: C19H20Cl2FN3O
• Molecular Weight: 396.3 g/mol

Description

4-(3,4-Dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide is a synthetic organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a piperazine ring substituted with a dichlorobenzyl group and a fluoro-methylphenyl group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide typically involves a multi-step process:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with dihaloalkanes under basic conditions.

Substitution Reactions: The piperazine ring is then subjected to nucleophilic substitution reactions to introduce the 3,4-dichlorobenzyl and 3-fluoro-4-methylphenyl groups. This step often requires the use of strong bases and polar aprotic solvents to facilitate the reaction.

Carboxamide Formation: The final step involves the formation of the carboxamide group through the reaction of the substituted piperazine with an appropriate carboxylic acid derivative, such as an acid chloride or anhydride, under mild conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

4-(3,4-Dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides or hydroxylated derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to yield amine derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the aromatic rings, to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or electrophiles like alkyl halides in the presence of catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

4-(3,4-Dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific molecular pathways.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(3,4-dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

4-(3,4-Dichlorobenzyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide: shares structural similarities with other piperazine derivatives, such as:

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties